Cas no 2227798-76-5 (rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

Technical Introduction: rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine is a chiral cyclopropane derivative featuring a benzyl-substituted pyrazole moiety. Its stereochemically defined structure, particularly the (1R,2R) configuration, makes it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The cyclopropyl ring enhances conformational rigidity, potentially improving binding affinity in target interactions, while the benzylpyrazole group offers versatility for further functionalization. This compound is of interest in the development of pharmacologically active molecules, particularly for CNS-targeted therapies or enzyme modulation. Its synthetic accessibility and structural uniqueness make it a promising scaffold for exploratory research in drug discovery and chemical biology.
rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine structure
2227798-76-5 structure
Product Name:rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine
CAS No:2227798-76-5
MF:C14H17N3
MW:227.304882764816
CID:6402725
PubChem ID:165850474
Update Time:2025-10-28

rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine
    • rac-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
    • EN300-1879928
    • 2227798-76-5
    • Inchi: 1S/C14H17N3/c15-7-12-6-14(12)13-8-16-17(10-13)9-11-4-2-1-3-5-11/h1-5,8,10,12,14H,6-7,9,15H2/t12-,14+/m0/s1
    • InChI Key: ZAVVGZMBLWSKLH-GXTWGEPZSA-N
    • SMILES: NC[C@@H]1C[C@H]1C1C=NN(CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 227.142247555g/mol
  • Monoisotopic Mass: 227.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1879928-1g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
1g
$956.0 2023-09-18
Enamine
EN300-1879928-5g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
5g
$2774.0 2023-09-18
Enamine
EN300-1879928-10g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
10g
$4114.0 2023-09-18
Enamine
EN300-1879928-0.05g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
0.05g
$803.0 2023-09-18
Enamine
EN300-1879928-0.1g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
0.1g
$842.0 2023-09-18
Enamine
EN300-1879928-0.25g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
0.25g
$880.0 2023-09-18
Enamine
EN300-1879928-0.5g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
0.5g
$919.0 2023-09-18
Enamine
EN300-1879928-1.0g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
1g
$1629.0 2023-05-27
Enamine
EN300-1879928-2.5g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
2.5g
$1874.0 2023-09-18
Enamine
EN300-1879928-5.0g
rac-1-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
2227798-76-5
5g
$4722.0 2023-05-27

Additional information on rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Comprehensive Overview of rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227798-76-5)

The compound rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227798-76-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate cyclopropylmethanamine core, combined with a benzyl-substituted pyrazole moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to modulate specific neurotransmitter pathways.

One of the key features of rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine is its stereochemistry, which plays a critical role in its biological activity. The (1R,2R) configuration ensures optimal interaction with target proteins, making it a valuable tool for studying enzyme inhibition and receptor binding. Recent studies have explored its potential as a selective serotonin reuptake inhibitor (SSRI), aligning with the growing demand for novel treatments for depression and anxiety disorders.

In the context of drug design, the benzyl group in this compound enhances its lipophilicity, improving its ability to cross the blood-brain barrier (BBB). This property is particularly relevant given the current focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the pyrazole ring contributes to its stability and metabolic resistance, addressing common challenges in pharmacokinetics.

The synthesis of rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine involves multi-step organic reactions, including cyclopropanation and N-benzylation. These processes are optimized for high yield and purity, ensuring reproducibility in industrial and academic settings. Its CAS No. 2227798-76-5 serves as a unique identifier, facilitating accurate referencing in patent filings and scientific literature.

From a commercial perspective, this compound is available through specialized chemical suppliers and research catalogs, catering to the needs of medicinal chemists and pharmaceutical companies. Its growing popularity is reflected in the increasing number of PubMed citations and Google Scholar entries, highlighting its relevance in contemporary research.

Looking ahead, rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine is poised to play a pivotal role in advancing precision medicine. Its modular structure allows for further derivatization, opening doors to personalized therapeutics and targeted drug delivery systems. As the scientific community continues to explore its full potential, this compound remains a cornerstone in the quest for innovative bioactive molecules.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.